![molecular formula C10H15NO2 B123584 5-(1-Methoxymethoxyethyl)-2-methylpyridine CAS No. 146062-57-9](/img/structure/B123584.png)
5-(1-Methoxymethoxyethyl)-2-methylpyridine
Overview
Description
5-(1-Methoxymethoxyethyl)-2-methylpyridine, also known as MMMP, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. MMMP is a pyridine derivative that is commonly used as a building block for the synthesis of various compounds. In
Mechanism of Action
The mechanism of action of 5-(1-Methoxymethoxyethyl)-2-methylpyridine is not well understood. However, it has been suggested that it may act as a ligand for certain receptors in the body, leading to downstream effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been shown to have potential anti-inflammatory and anti-cancer properties in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(1-Methoxymethoxyethyl)-2-methylpyridine in lab experiments is its versatility as a building block for the synthesis of various compounds. However, one limitation is that its mechanism of action is not well understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for 5-(1-Methoxymethoxyethyl)-2-methylpyridine research. One area of interest is the development of this compound-based probes for biological imaging. Another area of interest is the synthesis of this compound-based compounds with potential therapeutic applications. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential biochemical and physiological effects.
Scientific Research Applications
5-(1-Methoxymethoxyethyl)-2-methylpyridine has been used as a building block for the synthesis of various compounds. It has been used in the synthesis of ligands for metal-catalyzed cross-coupling reactions, as well as in the synthesis of fluorescent probes for biological imaging. This compound has also been used in the synthesis of compounds with potential anti-cancer and anti-inflammatory properties.
properties
CAS RN |
146062-57-9 |
---|---|
Molecular Formula |
C10H15NO2 |
Molecular Weight |
181.23 g/mol |
IUPAC Name |
5-[1-(methoxymethoxy)ethyl]-2-methylpyridine |
InChI |
InChI=1S/C10H15NO2/c1-8-4-5-10(6-11-8)9(2)13-7-12-3/h4-6,9H,7H2,1-3H3 |
InChI Key |
AOHSDRCYABCFTI-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(C=C1)C(C)OCOC |
Canonical SMILES |
CC1=NC=C(C=C1)C(C)OCOC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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